Cas no 51453-46-4 (4-Pyridinecarbonitrile, 3-propoxy-)

• Product Name: 4-Pyridinecarbonitrile, 3-propoxy-
• CAS No: 51453-46-4
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 1575085
• Update Time: 2024-08-24

4-Pyridinecarbonitrile, 3-propoxy- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarbonitrile, 3-propoxy-

• Inchi： 1S/C9H10N2O/c1-2-5-12-9-7-11-4-3-8(9)6-10/h3-4,7H,2,5H2,1H3
• InChI Key： MABRLRTXICMIDX-UHFFFAOYSA-N
• SMILES： C1=NC=CC(C#N)=C1OCCC

Computed Properties

• Exact Mass: 162.0794

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 289.3±20.0 °C(Predicted)
• PSA: 45.91
• pka: 1.94±0.10(Predicted)